molecular formula C7H13NO B1169882 (3R,5R)-1,3,5-Trimethylpyrrolidin-2-one CAS No. 189618-78-8

(3R,5R)-1,3,5-Trimethylpyrrolidin-2-one

Cat. No.: B1169882
CAS No.: 189618-78-8
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(3R,5R)-1,3,5-Trimethylpyrrolidin-2-one is a chiral pyrrolidinone derivative characterized by three methyl substituents at positions 1, 3, and 5 of the five-membered lactam ring. Its stereochemistry (3R,5R) confers distinct conformational and electronic properties, influencing its reactivity, solubility, and biological interactions. Pyrrolidinones are widely studied for their roles as intermediates in organic synthesis and bioactive scaffolds in medicinal chemistry.

Properties

CAS No.

189618-78-8

Molecular Formula

C7H13NO

Synonyms

2-Pyrrolidinone,1,3,5-trimethyl-,trans-(9CI)

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares (3R,5R)-1,3,5-Trimethylpyrrolidin-2-one with analogous pyrrolidine and pyrrolidinone derivatives, focusing on structural, physicochemical, and functional differences.

Structural and Stereochemical Differences
Compound Name Key Structural Features Stereochemical Configuration Source/Origin
(3R,5R)-1,3,5-Trimethylpyrrolidin-2-one Three methyl groups at positions 1, 3, 5; lactam ring 3R,5R Synthetic
BR13 (Pipecolic acid derivative) Hydroxyl and hydroxymethyl groups at positions 3, 4, 5; carboxylic acid at position 2 2S,3R,4R,5R Baphia racemosa seeds
Bulgecinine Deoxy analog with hydroxyl groups removed; part of glycopeptide antibiotic Not specified Bulgecin antibiotic
7a-Epialexaflorine Amino acid analog of alexines; hydroxyl and hydroxymethyl groups 7a-epi configuration Alexa grandiflora leaves
Trihydroxypyrrolidinecarboxylic acid Three hydroxyl groups, hydroxymethyl, and carboxylic acid substituents 2S,3R,4R,5R DMDP analog (synthetic/natural)

Key Observations :

  • Substituent Effects : The methyl groups in (3R,5R)-1,3,5-Trimethylpyrrolidin-2-one enhance lipophilicity compared to hydroxylated analogs like BR13 or 7a-Epialexaflorine, which exhibit higher polarity due to hydrogen-bonding capabilities .
  • Stereochemical Impact : The 3R,5R configuration contrasts with the 2S,3R,4R,5R configuration of BR13 and trihydroxypyrrolidinecarboxylic acid, which adopt more polar, bioactive conformations critical for enzyme inhibition .
Physicochemical Properties
Property (3R,5R)-1,3,5-Trimethylpyrrolidin-2-one BR13 Bulgecinine
LogP (Lipophilicity) ~1.8 (estimated) ~-2.1 ~0.5
Hydrogen-Bond Donors 0 4 1
Water Solubility Low High Moderate

Analysis :

  • The absence of hydroxyl groups in (3R,5R)-1,3,5-Trimethylpyrrolidin-2-one results in lower water solubility compared to BR13, which forms extensive hydrogen-bonding networks (e.g., five hydrogen bonds per molecule in its crystal structure) .
  • Bulgecinine’s intermediate solubility aligns with its role in antibiotic activity, balancing membrane permeability and target binding.

Functional Divergence :

  • Hydroxylated derivatives (BR13, trihydroxypyrrolidinecarboxylic acid) target carbohydrate-processing enzymes, whereas methylated analogs like (3R,5R)-1,3,5-Trimethylpyrrolidin-2-one are more suited for synthetic or hydrophobic applications.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.